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Compound of Interest

Compound Name: Zinc 2-ethylhexanoate

Cat. No.: B7822097 Get Quote

An In-depth Technical Guide to the Material Safety of Zinc 2-ethylhexanoate

This technical guide provides a comprehensive analysis of the material safety data for zinc 2-
ethylhexanoate (CAS No. 136-53-8). It is intended for researchers, scientists, and

professionals in drug development and chemical manufacturing who require detailed safety

information for handling, risk assessment, and regulatory compliance. This document

summarizes key quantitative data, outlines experimental protocols for toxicity testing, and

visualizes important safety concepts.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is the first step in a

thorough safety assessment. Zinc 2-ethylhexanoate is a zinc salt of 2-ethylhexanoic acid,

often appearing as a colorless to pale yellow, viscous liquid.[1] It is soluble in organic solvents

but has low water solubility.[1][2]
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Property Value Reference

Molecular Formula C₁₆H₃₀O₄Zn [3]

Molecular Weight 351.79 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][2]

Odor Faint, characteristic [2]

Density Approximately 1.07 - 1.2 g/cm³ [2][3]

Solubility

Insoluble in water; Soluble in

organic solvents like mineral

spirits

[1][2]

Flash Point 127 °C (260 °F) [4][5]

Vapor Pressure 23 hPa @ 20 °C [3]

Decomposition Temperature

Decomposes at high

temperatures to form zinc

oxide and volatile organic

compounds

[1]

Toxicological Data
The toxicological profile of zinc 2-ethylhexanoate is crucial for understanding its potential

health effects. The following table summarizes the available acute toxicity data.

Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [6][7]

LD50 Rat Dermal > 2000 mg/kg [6][7]

LC50 Rat Inhalation > 5.7 mg/L (4 h) [6][7]

Hazard Identification and GHS Classification
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Zinc 2-ethylhexanoate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are serious eye irritation

and suspected reproductive toxicity.[8][9]

Hazard Class Hazard Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects

The GHS classification is a critical component of the material's safety profile, informing

labeling, handling procedures, and personal protective equipment (PPE) requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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